3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C18H20N2O5/c1-12-6-4-5-7-14(12)24-11-17(21)25-20-18(19)13-8-9-15(22-2)16(10-13)23-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: VMIJHFNMLKIEFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide, also known as DMAPA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of particular interest due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide is not fully understood, but it is believed to act as a prodrug, with the potential to release active compounds in vivo. It has been shown to have potential as a prodrug for the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have a range of biochemical and physiological effects. It has been shown to have potential anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide has a number of advantages for use in lab experiments. It is easy to synthesize and has a relatively low cost. It has also been shown to have low toxicity and good stability. However, one limitation is that it has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide. One area of research could focus on the development of new drug delivery systems using 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide as a scaffold. Another area of research could focus on the development of new drugs based on the structure of 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide. Additionally, further research could be done to better understand the mechanism of action of 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide and its potential applications in various fields.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide involves the reaction of 3,4-dimethoxybenzaldehyde with N-(2-methylphenoxy) acetamide in the presence of a catalyst. The resulting product is then reacted with phosgene to yield 3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

3,4-dimethoxy-N'-{[(2-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its potential use as a drug delivery system and as a scaffold for the development of new drugs.